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Compound of Interest

Compound Name: Hydroxy-PEG2-(CH2)2-Boc

Cat. No.: B1673968 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of

Hydroxy-PEG2-(CH2)2-Boc, a bifunctional PROTAC linker, ensuring compliance and

minimizing risk.

1. Hazard Assessment and Safety Precautions

While a specific Safety Data Sheet (SDS) for Hydroxy-PEG2-(CH2)2-Boc is not readily

available, an assessment based on structurally similar polyethylene glycol (PEG) derivatives

and Boc-protected amines provides a foundational understanding of its potential hazards. As a

PROTAC linker, it is prudent to handle this compound with care, assuming it may have

biological activity.[1]
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Parameter Information Source

Chemical Name Hydroxy-PEG2-(CH2)2-Boc N/A

Synonyms

tert-butyl (2-(2-

hydroxyethoxy)ethyl)carbamat

e

[2]

CAS Number 139115-91-6 [2]

Molecular Formula C9H19NO4 [2]

Potential Hazards

May be harmful if inhaled,

swallowed, or absorbed

through the skin. May cause

eye, skin, and respiratory tract

irritation. The toxicological

properties have not been

thoroughly investigated.

[3][4]

Personal Protective Equipment

(PPE)

Safety glasses with side

shields, chemical-resistant

gloves (e.g., nitrile), and a lab

coat should be worn at all

times.

[3]

Handling

Avoid creating dust or

aerosols. Use in a well-

ventilated area, preferably a

chemical fume hood.

[3]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

[3][5]

Incompatible Materials
Strong oxidizing agents, strong

acids.
[3]
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The proper disposal of Hydroxy-PEG2-(CH2)2-Boc and its associated waste requires a

systematic approach to ensure safety and regulatory compliance. The following workflow

outlines the decision-making process for appropriate disposal.
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Disposal Decision Workflow for Hydroxy-PEG2-(CH2)2-Boc

Waste Assessment

Disposal Path

Disposal Procedure

Identify Waste Containing
Hydroxy-PEG2-(CH2)2-Boc

Is the waste mixed with
hazardous substances?

Treat as Hazardous Chemical Waste

Yes

Treat as Non-Hazardous Chemical Waste
(Consult EHS)

No

Collect solid waste in a
labeled, sealed container.

Collect liquid waste in a
labeled, sealed container.

Collect contaminated labware
(gloves, tips, etc.) in a

designated, sealed container.

Contact Environmental Health & Safety (EHS)
for pickup and disposal.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Hydroxy-PEG2-(CH2)2-Boc.
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3. Step-by-Step Disposal Protocol

3.1. Unused or Expired Chemical

Do not dispose of down the drain or in regular trash.

Keep the chemical in its original container if possible, ensuring the label is intact and legible.

If the original container is compromised, transfer the material to a new, compatible, and

properly labeled waste container. The label should clearly state "Waste Hydroxy-PEG2-
(CH2)2-Boc".

Store the waste container in a designated satellite accumulation area, segregated from

incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.[6]

3.2. Liquid Waste (e.g., solutions from experiments)

Collect all aqueous and organic solutions containing Hydroxy-PEG2-(CH2)2-Boc in a

dedicated, sealed, and clearly labeled waste container.[1]

The waste container label should include the chemical name and approximate concentration.

Do not mix this waste with other incompatible waste streams.[1]

Store the container in a designated satellite accumulation area.

Contact your EHS department for pickup and disposal.

3.3. Solid Waste (e.g., contaminated labware)

All disposable materials that have come into contact with Hydroxy-PEG2-(CH2)2-Boc, such

as gloves, pipette tips, weighing paper, and contaminated absorbent materials, should be

considered chemical waste.[1]
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Collect these materials in a dedicated, sealed, and clearly labeled container or a designated

hazardous waste bag.

Store the container in a designated satellite accumulation area.

Dispose of the container through your institution's EHS-approved waste stream.

3.4. Spill Cleanup

In the event of a spill, immediately alert personnel in the area and restrict access.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or earth).[1]

Carefully sweep or scoop up the absorbed material to avoid generating dust.

Place the cleanup materials into a sealed, labeled container for hazardous waste.[3]

Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol) and then

wash with soap and water.

Collect all decontamination materials for disposal as chemical waste.

4. Regulatory Compliance

All chemical waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[4] It is the responsibility of the researcher and their

institution to ensure full compliance with all applicable laws. Always consult your institution's

specific waste management policies and EHS department for guidance. When in doubt, treat

the chemical waste as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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